Cas no 886898-49-3 (2,6-difluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide)

• Product Name: 2,6-difluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide
• CAS No: 886898-49-3
• MF: C₁₈H₁₅F₂N₃OS
• MW: 359.39300942421
• CID: 5477383
• Update Time: 2025-06-15

2,6-difluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-[2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl]benzamide
• 2,6-difluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide

• Inchi： 1S/C18H15F2N3OS/c19-13-7-4-8-14(20)16(13)17(24)21-9-10-25-18-22-11-15(23-18)12-5-2-1-3-6-12/h1-8,11H,9-10H2,(H,21,24)(H,22,23)
• InChI Key： SQXNZYQXRAYKRA-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=CC=C2)=CN=1)(=O)C1=C(F)C=CC=C1F

Additional information on 2,6-difluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide

2,6-Difluoro-N-{2-(5-Phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide: A Multifunctional Compound in Modern Pharmaceutical Research

2,6-Difluoro-N-{2-(5-Phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide is a structurally complex molecule with significant potential in the development of novel therapeutic agents. This compound, with the chemical identifier CAS No. 886898-49-3, represents a unique combination of fluorinated aromatic rings and sulfonamide functionalities. The integration of these chemical moieties into a single molecule has been a focal point for researchers aiming to enhance drug efficacy and selectivity in various biological systems. Recent advancements in medicinal chemistry have further underscored the importance of such compounds in addressing unmet medical needs.

2,6-Difluoro-N-{2-(5-Phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide is characterized by its distinctive molecular architecture, which includes a benzamide core flanked by fluorine atoms at the 2 and 6 positions. The sulfonamide group, attached to a sulfanylethyl chain, introduces additional functional diversity. This structural design is particularly relevant in the context of inflammation-related diseases and neurodegenerative disorders, where precise modulation of target pathways is critical. The presence of the 1H-imidazol-2-yl ring further enhances the molecule's pharmacological profile, offering opportunities for interaction with multiple biological targets.

Recent studies have highlighted the role of fluorinated aromatic compounds in improving the metabolic stability and bioavailability of pharmaceutical agents. The 2,6-difluoro substitution in this molecule is believed to contribute to its enhanced solubility and reduced susceptibility to enzymatic degradation. This characteristic is particularly advantageous in the development of orally administered drugs, where consistent plasma concentrations are essential for therapeutic efficacy. Additionally, the sulfonamide functionality may facilitate the formation of covalent interactions with specific protein targets, thereby modulating their activity with high specificity.

The 1H-imidazol-2-yl group in 2,6-Difluoro-N-{2-(5-Phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide is a key structural element that has been extensively studied in the context of antimicrobial agents and anti-inflammatory drugs. The ability of this ring system to engage in hydrogen bonding and π-π stacking interactions with target proteins makes it a valuable scaffold for drug design. Recent research has demonstrated that the 5-phenyl substitution on the imidazole ring enhances the molecule's affinity for certain receptors, such as cytokine receptors and neurotransmitter receptors.

Advancements in computational drug discovery have enabled researchers to predict the behavior of 2,6-Difluoro-N-{2-(5-Phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide in biological systems with greater accuracy. Molecular docking studies have revealed that the compound exhibits a favorable binding affinity for target proteins associated with chronic inflammatory conditions. These findings are supported by experimental data from in vitro assays, which demonstrate the molecule's ability to inhibit key signaling pathways involved in inflammatory responses.

The 2,6-difluoro substitution in this compound has also been linked to improved photostability and chemical resistance, which are critical factors in the development of long-acting pharmaceutical formulations. These properties are particularly relevant in the context of injectable medications and transdermal delivery systems, where the compound's stability under physiological conditions is paramount. The sulfonamide group further contributes to the molecule's versatility, as it can serve as a site for further chemical modifications to optimize its pharmacological profile.

Recent breakthroughs in targeted drug delivery have opened new avenues for the application of 2,6-Difluoro-N-{2-(5-Phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide. The molecule's structural features enable it to be conjugated with various nanocarriers and biomarkers, allowing for the precise delivery of therapeutic agents to specific tissues or cell types. This approach is particularly promising for the treatment of localized diseases such as skin disorders and neurological conditions, where minimizing systemic side effects is a priority.

The 1H-imidazol-2-yl ring in 2,6-Difluoro-N-{2-(5-Phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide has also been explored for its potential in antiviral therapy. Studies have shown that the ring system can interfere with viral replication by inhibiting key enzymes such as RNA polymerases and proteases. These findings have sparked interest in the development of antiviral agents based on this molecular scaffold, particularly for the treatment of respiratory viruses and herpesviruses.

Furthermore, the sulfonamide functionality in 2,6-Difluoro-N-{2-(5-Phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide has been investigated for its role in enzyme inhibition. The molecule's ability to act as a competitive inhibitor for certain enzymes has been demonstrated in several in vitro studies, suggesting its potential as a therapeutic agent in the treatment of metabolic disorders and oncological conditions. These findings highlight the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of this compound.

The 2,6-difluoro substitution in this compound has also been linked to enhanced electronic properties, which may influence its interaction with biological targets. These properties are particularly relevant in the context of photodynamic therapy and optogenetics, where the molecule's ability to respond to light stimuli could be harnessed for therapeutic applications. The 1H-imidazol-2-yl ring further contributes to the molecule's versatility, as it can be modified to incorporate various functional groups for tailored applications.

Recent advancements in drug repurposing have also raised the possibility of using 2,6-Difluoro-N-{2-(5-Phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide for the treatment of existing diseases. The molecule's structural similarity to known therapeutic agents has prompted studies to explore its potential in combination therapies and multitarget approaches. These investigations are particularly relevant in the context of complex diseases such as diabetes and cardiovascular disorders, where a multifaceted therapeutic strategy is often required.

In conclusion, 2,6-Difluoro-N-{2-(5-Phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide represents a promising candidate for the development of novel therapeutic agents. Its unique molecular structure and functional groups make it a versatile platform for drug design, with potential applications in a wide range of therapeutic areas. As research in this field continues to evolve, further studies will be essential to fully realize the therapeutic potential of this compound.

Key Structural Features of 2,6-Difluoro-N-{2-(5-Phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide

1. Benzamide Core with 2,6-Difluoro Substitution
The benzamide ring serves as the central scaffold of the molecule, with fluorine atoms at the 2 and 6 positions. This substitution is crucial for enhancing the molecule's metabolic stability and bioavailability.

2. Sulfonamide Group
The sulfonamide functionality is attached to the benzamide ring, contributing to the molecule's enzyme inhibitory potential and drug-like properties.

3. 1H-Imidazol-2-yl Ring
The imidazol-2-yl ring is connected to the sulfonamide group, providing additional functional groups for drug modification and target specificity.

4. Phenyl Substitution on the Imidazol Ring
The phenyl group on the imidazol ring enhances the molecule's hydrophobicity and binding affinity to biological targets.

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